{6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol

• Molecular Formula: C13H24O2
• Molecular Weight: 212.33 g/mol
• IUPAC Name: (6,6,9,9-tetramethyl-1-oxaspiro[4.4]nonan-2-yl)methanol
• InChI: InChI=1S/C13H24O2/c1-11(2)7-8-12(3,4)13(11)6-5-10(9-14)15-13/h10,14H,5-9H2,1-4H3
• InChI Key: BYHYCZLSIBUVMA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C12CCC(O2)CO)(C)C)C

Description

{6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol is a spirocyclic ether derivative characterized by a 1-oxaspiro[4.4]nonane core with four methyl groups at positions 6, 6, 9, and 9, and a hydroxymethyl group at position 2. Its molecular formula is C₁₃H₂₄O₂ (inferred from structural analogs in ), with a molecular weight of ~236.33 g/mol. The tetramethyl substituents contribute to significant steric hindrance and lipophilicity, distinguishing it from simpler spirocyclic alcohols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol typically involves the following steps:

Formation of the Spirocyclic Core: The spirocyclic core can be synthesized through a cyclization reaction involving appropriate precursors. For instance, a diketone precursor can undergo intramolecular aldol condensation to form the spirocyclic structure.

Introduction of the Oxaspiro Moiety: The oxaspiro moiety can be introduced through an epoxidation reaction, where an alkene precursor is treated with an oxidizing agent such as m-chloroperbenzoic acid (m-CPBA).

Functionalization with Methanol:

Industrial Production Methods

Industrial production of {6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol may involve optimized versions of the synthetic routes mentioned above. The process would typically be scaled up to accommodate large-scale production, with considerations for cost-effectiveness, yield optimization, and safety. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and reproducibility .

Chemical Reactions Analysis

Types of Reactions

{6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol can undergo various chemical reactions, including:

Oxidation: The methanol group can be oxidized to form an aldehyde or carboxylic acid using oxidizing agents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: The compound can be reduced to form the corresponding alcohol or alkane using reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: The methanol group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

Substitution: Alkyl halides, sulfonates

Major Products Formed

Oxidation: Aldehydes, carboxylic acids

Reduction: Alcohols, alkanes

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

{6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of {6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes and receptors, modulating their activity. For example, it may inhibit the activity of enzymes involved in cell proliferation, leading to potential anticancer effects. Additionally, its interaction with microbial cell membranes can disrupt their integrity, resulting in antimicrobial activity .

Comparison with Similar Compounds

Structural Analogs in the 1-Oxaspiro[4.4]nonane Family

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications
(1-Oxaspiro[4.4]nonan-2-yl)methanol	129055-62-5	C₉H₁₆O₂	156.23	No methyl groups	Baseline spirocyclic alcohol; used in synthetic intermediates
3,6,6,8-Tetramethyl-1-oxaspiro[4.4]nonan-2-one	94201-23-7	C₁₂H₂₀O₂	196.29	Ketone group at C2; tetramethyl	Higher reactivity due to ketone; potential for oxidation reactions
{6-Methyl-1,7-dioxaspiro[4.4]nonan-2-yl}methanol	1871725-97-1	C₉H₁₆O₃	172.22	Two oxygen atoms in spiro ring	Increased polarity; applications in flavor/fragrance industries

Key Observations :

• Steric Effects: The tetramethyl groups in the target compound enhance steric hindrance compared to non-methylated analogs, reducing reactivity in nucleophilic substitutions .
• Lipophilicity : The methyl groups increase logP values, making the compound more suitable for lipid-rich environments (e.g., membrane permeability in drug design).

Spirocyclic Ethers with Varied Ring Sizes

Compound Name	CAS Number	Spiro Ring Size	Molecular Formula	Key Features
2,6,10,10-Tetramethyl-1-oxaspiro[4.5]decan-6-ol acetate	72541-09-4	[4.5]	C₁₅H₂₆O₃	Larger spiro ring; acetate ester
rel-(2R,5S,6S)-2,6,10,10-Tetramethyl-1-oxaspiro[4.5]decan-6-ol	57967-68-7	[4.5]	C₁₃H₂₄O₂	Stereochemical complexity

Key Observations :

• Ring Size Impact : The [4.5] spiro ring in decane derivatives (e.g., ) introduces conformational flexibility compared to the rigid [4.4] system, affecting boiling points and solubility .
• Biological Activity : [4.5] spiro compounds like 6-acetoxydihydrotheaspirane (FEMA 3651) are used in flavoring due to their aroma profiles, whereas the target compound’s bioactivity remains less explored .

Heteroatom-Substituted Spiro Compounds

Compound Name	CAS Number	Heteroatom	Molecular Formula	Applications
{1,4-Dioxaspiro[4.4]nonan-2-yl}methanol	19837-64-0	Two oxygen atoms	C₈H₁₄O₃	Solvent stability; pharmaceutical intermediates
(7-Oxaspiro[3.5]nonan-2-yl)methanol	1256546-76-5	Oxygen in [3.5]	C₉H₁₆O₂	Compact structure; potential for drug delivery systems

Key Observations :

• Oxygen vs. Nitrogen : Azaspiro analogs (e.g., ) exhibit basicity due to nitrogen, enabling salt formation, whereas the target compound’s ether oxygen limits this property .
• Polarity : Additional oxygen atoms (e.g., dioxaspiro in ) increase hydrophilicity, contrasting with the target compound’s lipophilic profile .

Physicochemical and Functional Comparisons

Boiling Points and Solubility

• Target Compound : Estimated boiling point >250°C (extrapolated from ). Lower water solubility due to methyl groups.
• Analog with Acetate Ester () : Boiling point ~270°C (acetate group increases molecular weight and polarity).
• Dioxaspiro Derivative (): Higher solubility in polar solvents (e.g., methanol) due to additional oxygen .

Biological Activity

{6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol (CAS Number: 2060042-09-1) is a compound with a unique spirocyclic structure that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, supported by relevant data tables and research findings.

• Molecular Formula : C13H24O2
• Molecular Weight : 212.33 g/mol
• CAS Number : 2060042-09-1

Biological Activities

Research on the biological activities of {6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol is still emerging. However, preliminary studies suggest several potential activities:

1. Anticancer Activity

Studies have indicated that compounds with similar structural characteristics exhibit significant anticancer properties. For instance, methanol extracts from various plants containing spirocyclic compounds have shown cytotoxic effects against cancer cell lines such as HeLa and A549 cells. The mechanism often involves the induction of apoptosis and cell cycle arrest at the G2/M phase, as evidenced by changes in the Bax/Bcl-2 ratio and elevated caspase levels .

2. Antimicrobial Properties

The antimicrobial potential of spirocyclic compounds has been documented in various studies. For example, methanolic extracts from plants containing similar structures have demonstrated activity against bacteria such as E. coli and S. aureus. The minimum inhibitory concentration (MIC) values for some extracts were reported as low as 62.5 µg/mL .

Case Studies

Several case studies highlight the biological activity of related compounds:

Study	Compound	Biological Activity	Cell Line/Pathogen	Findings
	Quinic Acid	Antioxidant, anti-inflammatory	HeLa, MCF7	Significant cytotoxicity observed
	Maeopsin	Antimicrobial	E. coli, S. aureus	MIC values of 62.5 µg/mL
	Phenolic Compounds	Antioxidant, hepatoprotective	Various	Demonstrated broad-spectrum activity

The mechanisms underlying the biological activities of {6,6,9,9-Tetramethyl-1-oxaspiro[4.4]nonan-2-yl}methanol are hypothesized to involve:

• Induction of Apoptosis : Activation of apoptotic pathways via caspase activation.
• Cell Cycle Arrest : Inhibition of cell cycle progression at critical checkpoints.
• Antimicrobial Action : Disruption of bacterial cell membranes or inhibition of metabolic pathways.